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Compound of Interest

Compound Name: IFN alpha-IFNAR-IN-1

Cat. No.: B1674420

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with IFN alpha-IFNAR-IN-1, a nonpeptidic, low-
molecular-weight inhibitor of the interaction between IFN-a and its receptor, IFNAR.[1][2][3][4]
[5] Adherence to these procedures is vital for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Safety Data Sheets (SDS) for IFN alpha-IFNAR-IN-1 hydrochloride present some conflicting
information regarding its hazard classification. While one source indicates it is not a hazardous
substance[6], another classifies it as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[7] Therefore, a cautious approach is mandatory. The following table
summarizes key safety information and recommended PPE.
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Parameter Information Citation
Chemical Formula C18H18CINS [6]
Molecular Weight 315.86 g/mol [6]
CAS Number 2070014-98-9 [6]

Not classified as hazardous
(MedChemExpress SDS)
o Acute toxicity, Oral (Category
Hazard Classifications ) i [6][7]
4); Acute and Chronic Aquatic
Toxicity (Category 1) (DC

Chemicals SDS)

Signal Word None / Warning [7]

H302: Harmful if swallowed
Hazard Statements H410: Very toxic to aquatic life [7]

with long lasting effects

Occupational Exposure Limits No data available [61[7]

Minimum Required Personal Protective Equipment (PPE):

» Body Protection: A standard laboratory coat must be worn and fully buttoned.[8] For tasks
with a higher risk of splashes, consider a chemical-resistant or splash-resistant coat.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) are required.[9] Given the potential
for skin contact, gloves should be inspected before use and changed immediately if
contaminated. For extended procedures, consider double-gloving.

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[9]
When handling the solid compound or preparing solutions, it is highly recommended to use
chemical splash goggles.[10] A face shield should be worn in addition to goggles when there
IS a significant risk of splashing.[11]

o Foot Protection: Closed-toe shoes are mandatory in the laboratory.[8]
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» Respiratory Protection: While not explicitly required by the SDS if working in a well-ventilated
area, a respirator (e.g., N95) may be appropriate when handling the powder outside of a

chemical fume hood to prevent inhalation.[11][12]

Experimental Workflow and Handling Procedures

The following diagram and procedural steps outline the safe handling of IFN alpha-IFNAR-IN-1
from receipt to disposal.
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Safe Handling Workflow for IFN alpha-IFNAR-IN-1
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Step-by-Step Handling Protocol:

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks.

o Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area.[7]
For long-term stability, store the powder at -20°C and solutions at -80°C.[7]

» Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

o Prepare Workspace: Ensure a clean and organized workspace. All handling of the solid
compound should be done in a certified chemical fume hood to avoid inhalation of dust.[6][7]

e Weighing: Carefully weigh the desired amount of the solid compound in the chemical fume
hood.

e Solubilization: Prepare solutions in the fume hood. IFN alpha-IFNAR-IN-1 hydrochloride is
soluble in DMSO and ethanol.[2]

e Use in Experiment: Conduct experimental procedures following established laboratory
protocols.

o Decontamination: After use, decontaminate all surfaces and equipment that may have come
into contact with the compound using an appropriate disinfectant or cleaning agent.

o Waste Disposal: Due to its potential aquatic toxicity, dispose of all waste containing IFN
alpha-IFNAR-IN-1 as hazardous chemical waste in accordance with local, state, and federal
regulations.[7] Do not dispose of it down the drain.

o Doff and Dispose PPE: Remove and dispose of gloves and any other disposable PPE in the
appropriate hazardous waste container.[8] Lab coats should be laundered separately from
personal clothing.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
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In the event of an exposure, follow these first aid measures immediately:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

« Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water.[6] Seek medical attention if irritation develops.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory
support. Seek medical attention.[6]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[6]

Always have a safety shower and eye wash station readily accessible in the laboratory.[6][7] In
case of a spill, evacuate the area, and if it is a large spill, contact your institution's
environmental health and safety department. For small spills, absorb the material with an inert
absorbent and place it in a sealed container for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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